BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Significance of (S)-3-
Hydroxybutanenitrile as a Chiral Synthon

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |
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CAS No.: 123689-95-2; 123690-76-6
Cat. No.: B2593286
Get Quote
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(S)-3-Hydroxybutanenitrile, a chiral molecule featuring both a hydroxyl and a nitrile functional
group, stands as a valuable and versatile building block in modern organic and medicinal
chemistry.[1][2] Its stereocenter at the C3 position makes it a crucial precursor for the
enantioselective synthesis of complex molecules, particularly pharmaceutical intermediates.
The nitrile group can be readily transformed into other functionalities such as amines or
carboxylic acids, while the hydroxyl group offers a site for further chemical modification, making
it a highly sought-after chiral synthon.[1][3] This guide offers a comprehensive exploration of its
core physicochemical properties, detailed experimental methodologies for their determination,
and critical insights for its application in research and development.

Core Physicochemical Characteristics

The functional groups and chirality of (S)-3-Hydroxybutanenitrile dictate its physical and
chemical behavior. While many reported values pertain to the racemic mixture, they provide a
strong baseline for the properties of the pure (S)-enantiomer. It is typically a clear, slightly
yellow to amber liquid at room temperature.[1][4][5]
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For ease of reference, the fundamental physicochemical data for 3-hydroxybutanenitrile are
summarized below. It is critical to note that properties such as boiling point and density are
often reported for the racemic mixture.

Property Value Source(s)
Molecular Formula C4H7NO [2][6]
Molecular Weight 85.10 g/mol [2][6]
CAS Number 123689-95-2 [2]
Appearance (.Zletdr, slightly yellow to amber (5]

liquid
Boiling Point 214-217 °C (at 760 mmHg) [4107118]
Density 0.976 - 0.991 g/mL (at 25 °C) [1][41[8]
Refractive Index (n20/D) 1.429 41071

Soluble in water, ethanol,
Solubility methanol, Dichloromethane [1][8]
(DCM), and Ethyl Acetate.

The (S)-(+)-3-
Optical Rotation Hydroxybutyronitrile synonym [2]

indicates it is dextrorotatory.

Molecular Structure and Spectroscopic Profile

The unambiguous characterization of (S)-3-Hydroxybutanenitrile relies on a combination of
spectroscopic techniques. The following data are based on the known structure and predictable
spectroscopic behavior of its constituent functional groups.

Molecular Structure Diagram

Caption: 2D structure of (S)-3-Hydroxybutanenitrile with stereochemistry at C3.

Spectroscopic Data Tables
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The following tables outline the expected signals in NMR, IR, and Mass Spectrometry
analyses, providing a spectral fingerprint for the molecule.[9]

Table 1: Predicted *H NMR Spectroscopic Data (400 MHz, CDCIs)

Chemical Shift ()

Multiplicity Integration Assignment
(ppm)
~4.2 Multiplet 1H CH-OH
~35 Singlet (broad) 1H OH
~2.6 Doublet of Doublets 2H CH2-CN

| ~1.3 | Doublet | 3H | CHs3 |

Table 2: Predicted *3C NMR Spectroscopic Data (100 MHz, CDCls)

Chemical Shift (8) (ppm) Assighment
~ 118 CN
~ 65 CH-OH
~ 28 CH2-CN
| ~22 | CHs |

Table 3: Expected Infrared (IR) Absorption Data

Wavenumber (cm~?) Functional Group Vibrational Mode
3600 - 3200 (broad) O-H Stretching

2980 - 2850 C-H Stretching

2260 - 2240 C=N Stretching

| 1100 - 1000 | C-O | Stretching |
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Table 4: Predicted Mass Spectrometry Data (Electron lonization)

mlz lon

| 85 | [M]* (Molecular lon) |

Experimental Protocols for Physicochemical
Characterization

To ensure data integrity, all experimental determinations must be conducted with calibrated
equipment and proper technique. The following protocols represent self-validating systems for
characterizing liquid samples like (S)-3-Hydroxybutanenitrile.

Workflow for Physicochemical Analysis
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Caption: General experimental workflow for physicochemical characterization.

Protocol 1: Determination of Boiling Point (Thiele Tube
Method)

This method provides a reliable boiling point for small sample volumes by ensuring uniform
heating.[8]

o Rationale: The Thiele tube's design uses convection to circulate the heating oil, providing a
uniform temperature environment for the sample, which is critical for an accurate boiling
point determination where vapor pressure equals atmospheric pressure.

o Methodology:

o Sample Preparation: Place a small amount (0.5 mL) of (S)-3-Hydroxybutanenitrile into a
small test tube. Invert a capillary tube (sealed at one end) and place it into the test tube.

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb. Suspend the assembly in a Thiele tube filled
with mineral oil.

o Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
capillary tube. Stop heating when this is observed.

o Measurement: The boiling point is the temperature at which the liquid just begins to re-
enter the capillary tube as the apparatus cools. This ensures the measurement is taken at
equilibrium.

Protocol 2: Spectroscopic Analysis (NMR, IR, MS)
These protocols are designed for structural elucidation and confirmation.[9]

« Rationale: Each spectroscopic method provides unique structural information. NMR reveals
the electronic environment of hydrogen and carbon atoms, IR identifies functional groups by
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their vibrational frequencies, and MS determines the molecular weight and fragmentation
pattern.

o Methodology:
o Nuclear Magnetic Resonance (NMR) Spectroscopy:

» Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent
(e.g., CDCI3) in an NMR tube.

» Data Acquisition: Record *H and 3C spectra on a 400 MHz (or higher) spectrometer.
Chemical shifts are referenced to the residual solvent peak (CDCls: 7.26 ppm for 1H,
77.16 ppm for 13C).[9] A sufficient number of scans must be acquired to achieve a high
signal-to-noise ratio.

o Infrared (IR) Spectroscopy (Attenuated Total Reflectance - ATR):

» Sample Preparation: Clean the ATR crystal (e.g., diamond) with isopropanol and allow it
to dry. Place one drop of the liquid sample directly onto the crystal.

» Data Acquisition: Acquire the spectrum over a range of 4000 to 400 cm~*. Co-add 16 to
32 scans to improve data quality.

o Mass Spectrometry (MS) (Electron lonization - El):

» Sample Preparation: Prepare a dilute solution (~1-10 pg/mL) of the sample in a volatile
solvent like methanol or acetonitrile.

» Data Acquisition: Introduce the sample into the mass spectrometer. The instrument will
ionize the sample and separate the resulting ions based on their mass-to-charge ratio to
generate the mass spectrum.

Synthesis and Safety Considerations
Synthetic Pathways Overview

The synthesis of 3-hydroxybutanenitrile is most commonly achieved through the ring-opening
of propylene oxide with a cyanide source.[1] Biocatalytic routes using enzymes like
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ketoreductases or aldoxime dehydratases are gaining prominence as they can offer high
enantioselectivity under mild conditions, avoiding the use of highly toxic reagents.[10]

Chemical Synthesis Biocatalytic Synthesis

: Cyanide Source Keto-nitrile Ketoreductase
[Propylene Ox'de] [(e.g., NaCN) Precursorj [ Enzyme ]

Nucleophilic
Ring-Opening

Enzymatic
Reduction

(S)-3-Hydroxybutanenitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://wap.guidechem.com/dictionary/en/4368-06-3.html
https://pdf.benchchem.com/107/physical_properties_of_R_3_Hydroxybutanenitrile.pdf
https://pdf.benchchem.com/107/Spectroscopic_Profile_of_R_3_Hydroxybutanenitrile_A_Technical_Guide.pdf
https://pdf.benchchem.com/107/Technical_Support_Center_Synthesis_of_R_3_Hydroxybutanenitrile.pdf
https://www.benchchem.com/product/b2593286/docs#introduction-the-significance-of-s-3-hydroxybutanenitrile-as-a-chiral-synthon
https://www.benchchem.com/product/b2593286/docs#introduction-the-significance-of-s-3-hydroxybutanenitrile-as-a-chiral-synthon
https://www.benchchem.com/product/b2593286/docs#introduction-the-significance-of-s-3-hydroxybutanenitrile-as-a-chiral-synthon
https://www.benchchem.com/product/b2593286/docs#introduction-the-significance-of-s-3-hydroxybutanenitrile-as-a-chiral-synthon
https://www.benchchem.com/product/b2593286?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2593286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2593286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

